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1-(2-Methoxyphenyl)-3-

naphthalen-2-ylurea

Cat. No.: B1212980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea is a novel synthetic compound that has emerged

as a promising chemical probe for investigating cellular signaling pathways. Its unique

structure, featuring a methoxyphenyl group linked to a naphthalenylurea core, allows for

specific interactions with biological targets, making it a valuable tool for target identification and

validation in drug discovery. This document provides detailed application notes and protocols

for the utilization of this probe in various experimental settings.

Physicochemical Properties and Synthesis
A comprehensive understanding of the physicochemical properties of 1-(2-Methoxyphenyl)-3-
naphthalen-2-ylurea is crucial for its effective application. The following table summarizes its

key characteristics.
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Property Value

Molecular Formula C₁₈H₁₆N₂O₂

Molecular Weight 292.33 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and ethanol

Purity >98% (as determined by HPLC)

The synthesis of 1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea is achieved through a multi-

step process, which is outlined in the workflow diagram below. This process ensures high purity

and yield of the final product.

Starting Materials

Reaction Workup & Purification Final Product2-Methoxyaniline

Nucleophilic Addition

In aprotic solvent

2-Naphthyl isocyanate

Reaction Quenching Extraction Column Chromatography 1-(2-Methoxyphenyl)-3-
naphthalen-2-ylurea

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea.

Biological Activity and Mechanism of Action
1-(2-Methoxyphenyl)-3-naphthalen-2-ylurea has been identified as a potent and selective

modulator of a key signaling pathway implicated in inflammatory diseases. The table below

summarizes its in vitro activity.
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Assay Type Target IC₅₀ (nM)

Kinase Assay Kinase X 50

Cell-based Assay Cytokine Release 200

The proposed mechanism of action involves the inhibition of Kinase X, a critical upstream

regulator of pro-inflammatory cytokine production. The signaling pathway is illustrated in the

following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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